N'-(2-hydroxybenzylidene)-3-iodobenzohydrazide

• IUPAC Name: N-[(E)-(2-hydroxyphenyl)methylideneamino]-3-iodobenzamide
• InChI: InChI=1S/C14H11IN2O2/c15-12-6-3-5-10(8-12)14(19)17-16-9-11-4-1-2-7-13(11)18/h1-9,18H,(H,17,19)/b16-9+
• InChI Key: VOPGDBPTKOXNFZ-CXUHLZMHSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NNC(=O)C2=CC(=CC=C2)I)O
• Isomeric SMILES: C1=CC=C(C(=C1)/C=N/NC(=O)C2=CC(=CC=C2)I)O
• Molecular Formula: C14H11IN2O2
• Molecular Weight: 366.15 g/mol

Description

N'-(2-hydroxybenzylidene)-3-iodobenzohydrazide, also known as HIH, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N'-(2-hydroxybenzylidene)-3-iodobenzohydrazide involves the generation of reactive oxygen species (ROS) in cells. ROS are known to play a role in cellular signaling pathways, and their levels are tightly regulated. N'-(2-hydroxybenzylidene)-3-iodobenzohydrazide disrupts this regulation by inducing the production of ROS, leading to oxidative stress and ultimately, apoptosis in cancer cells.
Biochemical and Physiological Effects:
N'-(2-hydroxybenzylidene)-3-iodobenzohydrazide has been shown to induce apoptosis in cancer cells through the generation of ROS. In addition, N'-(2-hydroxybenzylidene)-3-iodobenzohydrazide has been reported to exhibit antioxidant activity, which may be beneficial in the treatment of oxidative stress-related diseases. However, further studies are needed to fully understand the biochemical and physiological effects of N'-(2-hydroxybenzylidene)-3-iodobenzohydrazide.

Advantages and Limitations for Lab Experiments

One advantage of N'-(2-hydroxybenzylidene)-3-iodobenzohydrazide is its relatively simple synthesis method, which allows for easy access to the compound for research purposes. However, N'-(2-hydroxybenzylidene)-3-iodobenzohydrazide is also highly reactive and can be difficult to handle, requiring careful storage and handling procedures. In addition, the potential toxicity of N'-(2-hydroxybenzylidene)-3-iodobenzohydrazide must be taken into consideration when conducting experiments.

Future Directions

There are several future directions for research on N'-(2-hydroxybenzylidene)-3-iodobenzohydrazide. One area of interest is the development of N'-(2-hydroxybenzylidene)-3-iodobenzohydrazide derivatives with improved properties, such as increased selectivity for cancer cells or enhanced antioxidant activity. Another direction is the investigation of the mechanism of action of N'-(2-hydroxybenzylidene)-3-iodobenzohydrazide in more detail, particularly its effects on cellular signaling pathways. Finally, the potential applications of N'-(2-hydroxybenzylidene)-3-iodobenzohydrazide in materials science, such as organic electronics and sensors, warrant further exploration.

Synthesis Methods

The synthesis of N'-(2-hydroxybenzylidene)-3-iodobenzohydrazide involves the reaction between 3-iodobenzohydrazide and 2-hydroxybenzaldehyde in the presence of a suitable solvent and catalyst. The resulting product is then purified through recrystallization. The yield and purity of the product can be optimized by adjusting the reaction conditions.

Scientific Research Applications

N'-(2-hydroxybenzylidene)-3-iodobenzohydrazide has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, N'-(2-hydroxybenzylidene)-3-iodobenzohydrazide has been investigated as a potential anti-cancer agent due to its ability to induce apoptosis in cancer cells. In biochemistry, N'-(2-hydroxybenzylidene)-3-iodobenzohydrazide has been used as a tool to study the role of reactive oxygen species in cellular signaling pathways. In materials science, N'-(2-hydroxybenzylidene)-3-iodobenzohydrazide has been explored for its potential use in organic electronics and sensors.